Cas no 61767-97-3 (Pyrimidine, 4-methyl-2-(2-propenylthio)-)

• Product Name: Pyrimidine, 4-methyl-2-(2-propenylthio)-
• CAS No: 61767-97-3
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 466871
• PubChem ID: 12296223
• Update Time: 2025-04-19

Pyrimidine, 4-methyl-2-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-methyl-2-(2-propenylthio)-
• 4-methyl-2-prop-2-enylsulfanylpyrimidine
• DTXSID10485602
• 61767-97-3

• Inchi： 1S/C8H10N2S/c1-3-6-11-8-9-5-4-7(2)10-8/h3-5H,1,6H2,2H3
• InChI Key： QUYDMKWGFXTGJW-UHFFFAOYSA-N
• SMILES： S(CC=C)C1=NC=CC(C)=N1

Computed Properties

• Exact Mass: 166.0566
• Monoisotopic Mass: 166.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78